(6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one

• Molecular Formula: C7H6BrNOS
• Molecular Weight: 232.1 g/mol
• IUPAC Name: (6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one
• InChI: InChI=1S/C7H6BrNOS/c8-4-1-2-6(10)5(3-4)7(9)11/h1-3,11H,9H2/b7-5-
• InChI Key: RUKHEDNOCRBQRA-ALCCZGGFSA-N
• Isomeric SMILES: C1=CC(=O)/C(=C(/N)\S)/C=C1Br
• SMILES: C1=CC(=O)C(=C(N)S)C=C1Br

Description

(6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one is a chemical compound with potential applications in scientific research. It is a member of the cyclohexadienone family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of ((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one is not fully understood. However, studies have shown that the compound can interact with cellular targets such as enzymes and receptors. It has been shown to inhibit the activity of enzymes involved in inflammation and cancer. It has also been shown to interact with receptors involved in neurological disorders.
Biochemical and Physiological Effects
((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one has been shown to possess a range of biochemical and physiological effects. It has been shown to possess antioxidant activity, which can protect cells from oxidative damage. It has also been shown to possess antimicrobial activity, which can inhibit the growth of bacteria and fungi. In addition, it has been shown to possess anticancer activity, which can inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using ((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one in lab experiments include its diverse biological activities and potential for drug development. The compound is relatively easy to synthesize and purify, making it accessible for researchers. However, the limitations of using the compound in lab experiments include its potential toxicity and limited understanding of its mechanism of action.

Future Directions

For (((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one include further investigation of its mechanism of action and potential for drug development. The compound can be used as a starting point for the synthesis of analogs with improved efficacy and reduced toxicity. The compound can also be investigated for its potential in other areas of research, such as inflammation and neurological disorders. In addition, the compound can be used in combination with other drugs to enhance their efficacy.

Synthesis Methods

The synthesis of ((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one involves the reaction of 4-bromocyclohexa-2,4-dien-1-one with thiourea in the presence of a base. The reaction proceeds via the formation of an intermediate, which undergoes tautomerization to yield the final product. The synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

((6Z)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one)-6-[amino(sulfanyl)methylidene]-4-bromocyclohexa-2,4-dien-1-one has potential applications in scientific research due to its unique chemical structure and biological activities. It has been shown to possess antimicrobial, antioxidant, and anticancer properties. It has also been investigated for its ability to inhibit enzymes involved in inflammation and neurological disorders. The compound can be used as a lead compound for the development of new drugs with improved efficacy and reduced side effects.